2-(3,5-dimethylpyrazol-1-yl)-N-(4-ethoxyphenyl)-6-methylpyrimidin-4-amine

• IUPAC Name: 2-(3,5-dimethylpyrazol-1-yl)-N-(4-ethoxyphenyl)-6-methylpyrimidin-4-amine
• InChI: InChI=1S/C18H21N5O/c1-5-24-16-8-6-15(7-9-16)20-17-11-12(2)19-18(21-17)23-14(4)10-13(3)22-23/h6-11H,5H2,1-4H3,(H,19,20,21)
• InChI Key: XKJYQGQMUPMJPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=NC(=C2)C)N3C(=CC(=N3)C)C
• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol

Description

The compound “2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-ethoxyphenyl)ethanamine” is a chemical substance with the molecular formula C15H21N3O.

Scientific Research Applications

Synthesis and Derivatives

The compound 2-(3,5-dimethylpyrazol-1-yl)-N-(4-ethoxyphenyl)-6-methylpyrimidin-4-amine is primarily explored in the context of synthesizing new compounds and evaluating their properties. For instance, the synthesis and antioxidant evaluation of new pyrazolopyridine derivatives have been investigated, where 4,6‐Dimethyl‐1H‐pyrazolo[3,4‐b]pyridine‐3‐amine was used as a key intermediate for synthesizing various derivatives. These compounds showed promising antioxidant activities, with some having the ability to protect DNA from damage induced by bleomycin (Gouda, 2012).

Chelating Agents and Transformations

The compound has also been studied in the synthesis of pyrazole‐containing chelating agents, demonstrating significant yields and the potential for binding various metals (Driessen, 2010). Furthermore, it's involved in transformations leading to the formation of various heterocycles, indicating its versatility in synthesizing structurally diverse compounds (Stanovnik, Bevk, Golič, Golobič, Svete, 2005).

Structural Characterization and Utility in Heterocyclic Synthesis

The structural characterization of related compounds, such as polymorphs of 1-(4-methylpyridin-2-yl)thiourea and derived 2-aminothiazoles, has been reported. These studies provide insight into the molecular and crystal structures, which are essential for understanding the material's properties and potential applications (Böck, Beuchel, Goddard, Imming, Seidel, 2020). The utility of enaminonitriles in heterocyclic synthesis, including the synthesis of new pyrazole, pyridine, and pyrimidine derivatives, highlights the compound's role in generating a wide range of biologically active molecules (Fadda, Etman, El-Seidy, Elattar, 2012).

Supramolecular Reagents and Functional Modification

The compound has been explored in the context of synthesizing bifunctional supramolecular reagents, demonstrating its potential in creating complex molecular architectures with specific hydrogen-bonding motifs. This aspect is crucial for developing materials with tailored properties (Aakeröy, Schultheiss, Desper, Moore, 2007). Additionally, the functional modification of hydrogels through condensation reactions with amine compounds, including derivatives of the compound , suggests its applicability in creating materials with enhanced thermal stability and specific biological activities (Aly, El-Mohdy, 2015).